Cas no 2229216-08-2 (1-(3-methylpyrazin-2-yl)prop-2-en-1-one)

• Product Name: 1-(3-methylpyrazin-2-yl)prop-2-en-1-one
• CAS No: 2229216-08-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 6109738
• PubChem ID: 165690467
• Update Time: 2025-06-15

1-(3-methylpyrazin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyrazin-2-yl)prop-2-en-1-one
• 2229216-08-2
• EN300-1743836

• Inchi： 1S/C8H8N2O/c1-3-7(11)8-6(2)9-4-5-10-8/h3-5H,1H2,2H3
• InChI Key： ZPSVWFGYAFDGRR-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(3-methylpyrazin-2-yl)prop-2-en-1-one

Introduction to 1-(3-methylpyrazin-2-yl)prop-2-en-1-one (CAS No. 2229216-08-2)

1-(3-methylpyrazin-2-yl)prop-2-en-1-one (CAS No. 2229216-08-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methylpyrazine acrylonitrile, is characterized by its unique molecular structure, which includes a pyrazine ring and an acrylonitrile group. These structural features contribute to its diverse biological activities and potential applications in drug discovery and development.

The pyrazine ring is a well-known heterocyclic moiety that is present in numerous natural products and synthetic compounds with various biological activities. The presence of this ring in 1-(3-methylpyrazin-2-yl)prop-2-en-1-one imparts significant stability and reactivity, making it an attractive scaffold for the design of new pharmaceutical agents. Additionally, the acrylonitrile group adds further complexity and reactivity, enabling the compound to participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the potential of 1-(3-methylpyrazin-2-yl)prop-2-en-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes 1-(3-methylpyrazin-2-yl)prop-2-en-1-one a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-(3-methylpyrazin-2-yl)prop-2-en-1-one has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death. These findings suggest that 1-(3-methylpyrazin-2-yl)prop-2-en-1-one could be a valuable lead compound for the development of novel anticancer therapies.

In addition to its biological activities, 1-(3-methylpyrazin-2-yl)prop-2-en-1-one has been studied for its synthetic accessibility and versatility. Researchers have developed efficient synthetic routes to produce this compound, making it readily available for further investigation and optimization. One notable synthetic method involves the reaction of 3-methylpyrazine with acrylonitrile under mild conditions, yielding high yields of the desired product. This synthetic approach not only simplifies the preparation process but also allows for easy modification of the molecule to explore structure-activity relationships (SAR).

The physicochemical properties of 1-(3-methylpyrazin-2-yl)prop-2-en-1-one have also been extensively characterized. It is a colorless liquid with a molecular weight of 157.17 g/mol and a melting point of -45°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. Its stability under different conditions has been evaluated, and it has been found to be stable at room temperature and under neutral pH conditions.

In conclusion, 1-(3-methylpyrazin-2-y-l)propenone (CAS No. 2229216-08) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its diverse biological activities, makes it an attractive target for further investigation and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of drug discovery and therapeutic innovation.